![molecular formula C8H6F6O4 B6184460 2-[4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolan-4-yl]acetaldehyde CAS No. 2648941-76-6](/img/no-structure.png)
2-[4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolan-4-yl]acetaldehyde
Overview
Description
2-[4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolan-4-yl]acetaldehyde (2-MTFA) is an organic compound with a variety of applications in the field of scientific research. It is a versatile compound that can be used in a range of experiments, including synthesis, biochemical, and physiological studies. 2-MTFA has been used in a variety of studies, ranging from drug development to biochemistry.
Scientific Research Applications
2-[4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolan-4-yl]acetaldehyde is a versatile compound that has been used in a variety of scientific research applications. It has been used in the synthesis of a range of drugs, including antifungal agents and anti-cancer drugs. It has also been used in the synthesis of a variety of biochemical compounds, including amino acids, sugars, and nucleosides. In addition, 2-[4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolan-4-yl]acetaldehyde has been used in the synthesis of a variety of fluorescent dyes and labels.
Mechanism of Action
2-[4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolan-4-yl]acetaldehyde has a variety of mechanisms of action. It can be used to activate aldehyde-containing substrates, leading to the formation of a range of products. It can also be used to activate carboxylic acids, leading to the formation of carboxylate anions. In addition, 2-[4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolan-4-yl]acetaldehyde can be used to activate enolates, leading to the formation of enols.
Biochemical and Physiological Effects
2-[4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolan-4-yl]acetaldehyde has a variety of biochemical and physiological effects. It has been shown to have antifungal and anti-cancer activities. It has also been shown to have anti-inflammatory and antioxidant effects. In addition, 2-[4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolan-4-yl]acetaldehyde has been shown to have anti-bacterial and anti-viral activities.
Advantages and Limitations for Lab Experiments
2-[4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolan-4-yl]acetaldehyde has a number of advantages for use in laboratory experiments. It is a versatile compound that can be used in a variety of synthetic and biochemical experiments. It is also relatively inexpensive and can be synthesized in a relatively short amount of time. However, there are some limitations to using 2-[4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolan-4-yl]acetaldehyde in lab experiments. It is a volatile compound and can be easily lost during the course of an experiment. In addition, it can be difficult to accurately measure the concentration of 2-[4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolan-4-yl]acetaldehyde in a solution.
Future Directions
There are a number of potential future directions for the use of 2-[4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolan-4-yl]acetaldehyde in scientific research. It could be used in the synthesis of novel drugs and compounds, as well as in the development of new therapeutic agents. It could also be used in the synthesis of fluorescent labels and dyes for use in imaging and diagnostics. In addition, 2-[4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolan-4-yl]acetaldehyde could be used in the development of new biochemical and physiological assays. Finally, 2-[4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolan-4-yl]acetaldehyde could be used in the study of the mechanisms of action of a variety of compounds, including drugs and natural products.
Synthesis Methods
2-[4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolan-4-yl]acetaldehyde can be synthesized using a variety of methods. The most common method is the reaction of 4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolane with an aldehyde in a solvent. The reaction is typically carried out at room temperature in a solvent such as acetonitrile or ethyl acetate. The reaction is typically carried out for 1-2 hours and yields 2-[4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolan-4-yl]acetaldehyde in yields of up to 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolan-4-yl]acetaldehyde' involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-methyl-2,2-bis(trifluoromethyl)-1,3-dioxolane", "Acetaldehyde", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water", "Organic solvents (e.g. dichloromethane, ethanol)" ], "Reaction": [ "Step 1: Preparation of 4-methyl-2,2-bis(trifluoromethyl)-1,3-dioxolane by reacting 4-methyl-2,2-bis(trifluoromethyl)-1,3-propanediol with paraformaldehyde in the presence of an acid catalyst.", "Step 2: Oxidation of 4-methyl-2,2-bis(trifluoromethyl)-1,3-dioxolane to form 4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolane using a suitable oxidizing agent such as potassium permanganate or hydrogen peroxide.", "Step 3: Condensation of 4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolane with acetaldehyde in the presence of a base catalyst such as sodium hydroxide to form the desired product.", "Step 4: Purification of the product by extraction with organic solvents, followed by washing with water and drying over anhydrous sodium sulfate.", "Step 5: Final purification of the product by recrystallization from a suitable solvent such as ethanol or dichloromethane." ] } | |
CAS RN |
2648941-76-6 |
Product Name |
2-[4-methyl-5-oxo-2,2-bis(trifluoromethyl)-1,3-dioxolan-4-yl]acetaldehyde |
Molecular Formula |
C8H6F6O4 |
Molecular Weight |
280.1 |
Purity |
95 |
Origin of Product |
United States |
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